Cas no 2227887-70-7 ((2S)-5,5-dimethylheptan-2-ol)

• Product Name: (2S)-5,5-dimethylheptan-2-ol
• CAS No: 2227887-70-7
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 6536347
• PubChem ID: 165611099
• Update Time: 2025-10-29

(2S)-5,5-dimethylheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-5,5-dimethylheptan-2-ol
• EN300-1752947
• 2227887-70-7

• Inchi： 1S/C9H20O/c1-5-9(3,4)7-6-8(2)10/h8,10H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： IAKWKRMYXGMZKB-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CCC(C)(C)CC

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-5,5-dimethylheptan-2-ol

Exploring (2S)-5,5-dimethylheptan-2-ol (CAS No. 2227887-70-7): Properties, Applications, and Industry Insights

In the ever-evolving landscape of specialty chemicals, (2S)-5,5-dimethylheptan-2-ol (CAS No. 2227887-70-7) has garnered significant attention for its unique structural properties and versatile applications. This chiral alcohol, characterized by its stereospecific (2S) configuration and branched alkyl chain, plays a pivotal role in pharmaceuticals, fragrances, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "chiral building blocks", "asymmetric synthesis", and "terpene derivatives"—all of which align with this compound's functional relevance.

The molecular structure of (2S)-5,5-dimethylheptan-2-ol features a quaternary carbon center at the 5-position, contributing to its steric hindrance and thermodynamic stability. Such attributes make it invaluable in catalysis and enantioselective reactions, addressing the growing demand for green chemistry solutions. Recent studies highlight its potential as a precursor for biodegradable surfactants, a topic trending in sustainability forums. Analytical techniques like GC-MS and NMR spectroscopy are typically employed to verify its purity, a common query among quality control specialists.

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